Cas no 2135332-83-9 (Methyl 6-bromo-5-methylpyridazine-3-carboxylate)

• Product Name: Methyl 6-bromo-5-methylpyridazine-3-carboxylate
• CAS No: 2135332-83-9
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• MDL: MFCD31556153
• CID: 4779695
• PubChem ID: 135171302
• Update Time: 2026-02-27

Methyl 6-bromo-5-methylpyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 6-BROMO-5-METHYLPYRIDAZINE-3-CARBOXYLATE
• BrC1=C(C=C(N=N1)C(=O)OC)C
• SY263207
• 2135332-83-9
• F52819
• 3-Pyridazinecarboxylic acid, 6-bromo-5-methyl-, methyl ester
• SCHEMBL20321268
• METHYL6-BROMO-5-METHYLPYRIDAZINE-3-CARBOXYLATE
• MFCD31556153
• Methyl 6-bromo-5-methylpyridazine-3-carboxylate, 95%
• Methyl 6-bromo-5-methylpyridazine-3-carboxylate

• MDL： MFCD31556153
• Inchi： 1S/C7H7BrN2O2/c1-4-3-5(7(11)12-2)9-10-6(4)8/h3H,1-2H3
• InChI Key： KTBAZPKIYVZGQR-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(C(=O)OC)N=N1

Computed Properties

• Exact Mass: 229.96909g/mol
• Monoisotopic Mass: 229.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.1

Additional information on Methyl 6-bromo-5-methylpyridazine-3-carboxylate

Methyl 6-bromo-5-methylpyridazine-3-carboxylate (CAS No. 2135332-83-9): An Overview

Methyl 6-bromo-5-methylpyridazine-3-carboxylate (CAS No. 2135332-83-9) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which includes a brominated pyridazine ring and a methyl ester group. These features contribute to its reactivity and functional versatility, making it an important intermediate in the synthesis of more complex molecules.

The chemical formula of Methyl 6-bromo-5-methylpyridazine-3-carboxylate is C₉H₉BrN₂O₂. Its molecular weight is approximately 247.08 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as pyridazine and brominating agents. The presence of the bromine atom on the pyridazine ring provides a valuable handle for further functionalization, enabling the introduction of various substituents to tailor the properties of the final product.

In the pharmaceutical industry, Methyl 6-bromo-5-methylpyridazine-3-carboxylate has shown promise as a key intermediate in the development of novel therapeutic agents. Recent studies have highlighted its potential in the synthesis of compounds with anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound as a building block for the synthesis of a series of pyridazinone derivatives with potent anti-inflammatory activity. These derivatives were found to effectively inhibit the production of pro-inflammatory cytokines in vitro, suggesting their potential for treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

Beyond pharmaceutical applications, Methyl 6-bromo-5-methylpyridazine-3-carboxylate has also found utility in the agrochemical sector. Its structural features make it an attractive candidate for the development of new herbicides and pesticides. Research conducted by a team at the University of California, Davis, demonstrated that compounds derived from this intermediate exhibited strong herbicidal activity against several common weed species. The mechanism of action involves disruption of photosynthesis and cell division in plant cells, making these compounds effective tools for crop protection.

In materials science, Methyl 6-bromo-5-methylpyridazine-3-carboxylate has been explored for its potential in the synthesis of advanced functional materials. The bromine atom can be readily replaced with other functional groups through various chemical transformations, allowing for the creation of materials with tailored properties such as enhanced conductivity, optical activity, or mechanical strength. A recent study published in Advanced Materials highlighted the use of this compound as a precursor for the synthesis of conductive polymers with applications in electronic devices and energy storage systems.

The safety and environmental impact of Methyl 6-bromo-5-methylpyridazine-3-carboxylate are important considerations for its widespread use. Toxicological studies have shown that this compound exhibits low acute toxicity when handled properly. However, it is essential to follow standard safety protocols during its synthesis and handling to minimize any potential risks. Environmental impact assessments have indicated that proper waste management and disposal practices can effectively mitigate any adverse effects on ecosystems.

In conclusion, Methyl 6-bromo-5-methylpyridazine-3-carboxylate (CAS No. 2135332-83-9) is a multifaceted compound with significant potential across various industries. Its unique chemical structure and reactivity make it an invaluable intermediate in the synthesis of advanced materials and therapeutic agents. Ongoing research continues to uncover new applications and optimize its use, further solidifying its importance in modern chemistry and related fields.